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Compound of Interest

Compound Name: Autocamtide 2, amide

Cat. No.: B15617202 Get Quote

An In-Depth Technical Guide to Autocamtide 2, Amide

This guide provides a detailed overview of Autocamtide 2, amide, a key synthetic peptide

substrate utilized in the study of Calcium/Calmodulin-Stimulated Protein Kinase (CaMK)

signaling pathways. It is intended for researchers, scientists, and professionals involved in drug

development and cellular signaling research.

Core Peptide Sequence and Structure
Autocamtide 2 is a highly selective substrate for the Ca2+/calmodulin-dependent protein kinase

(CaMK) family.[1] The "amide" designation in "Autocamtide 2, amide" indicates the

modification of the C-terminal carboxyl group to a carboxamide. This modification can increase

the peptide's stability and alter its interaction with target enzymes.

The core amino acid sequence of Autocamtide 2 is presented below.

Table 1: Amino Acid Sequence of Autocamtide 2

Representation Sequence

One-Letter Code KKALRRQETVDAL[2]

Three-Letter Code
H-Lys-Lys-Ala-Leu-Arg-Arg-Gln-Glu-Thr-Val-

Asp-Ala-Leu-OH[2]
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Note: For Autocamtide 2, amide, the C-terminal hydroxyl group (-OH) is replaced by an amide

group (-NH2).

Physicochemical and Biological Properties
Autocamtide 2 is a synthetic peptide derived from the autophosphorylation site of CaMKII. Its

specificity makes it an invaluable tool for dissecting the activity of this and related kinases.

Table 2: Key Properties of Autocamtide 2

Property Value Reference

Molecular Weight 1527.79 g/mol [2]

Molecular Formula C₆₅H₁₁₈N₂₂O₂₀ [2]

Primary Function
Substrate for CaMK family

assays
[3][4]

Research Area
Protein Kinases and

Phosphatases
[2]

Experimental Applications and Protocols
Autocamtide 2, amide is predominantly used as a substrate in in vitro kinase assays to

measure the enzymatic activity of CaMKII and other members of the CaMK family. Below is a

generalized protocol for a typical CaMKII activity assay.

Generalized CaMKII Kinase Assay Protocol
This protocol outlines the fundamental steps for measuring CaMKII activity using Autocamtide
2, amide as a substrate.

Reaction Buffer Preparation: Prepare a kinase reaction buffer typically containing HEPES,

MgCl₂, ATP (often radiolabeled with ³²P for detection), and Calmodulin.

Enzyme Activation: Activate CaMKII by adding CaCl₂ to the reaction mixture to facilitate the

calcium-calmodulin binding.
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Initiation of Reaction: Add Autocamtide 2, amide to the reaction mixture to initiate the

phosphorylation reaction. A final concentration of 100 µM is often used.[4]

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a

specific duration (e.g., 10-30 minutes).

Termination of Reaction: Stop the reaction by adding a quenching agent, such as a strong

acid (e.g., phosphoric acid) or a chelating agent (e.g., EDTA) to sequester Mg²⁺ ions.

Detection of Phosphorylation: Separate the phosphorylated peptide from the

unphosphorylated peptide and ATP. This is commonly achieved by spotting the reaction

mixture onto phosphocellulose paper, followed by washing steps.

Quantification: Quantify the amount of incorporated phosphate, typically through scintillation

counting for radiolabeled ATP, to determine the kinase activity.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for a CaMKII kinase assay using

Autocamtide 2, amide.
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Step 6
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Caption: Workflow for a CaMKII kinase assay.

Signaling Pathway Context
Autocamtide 2 mimics the autophosphorylation site of CaMKII, a critical event in calcium

signaling pathways. The diagram below represents a simplified CaMKII activation pathway.
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Caption: Simplified CaMKII activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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